Cas no 1008229-89-7 (2-{[2-(4-bromophenyl)-2-oxoethyl]sulfanyl}-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile)

• Product Name: 2-{[2-(4-bromophenyl)-2-oxoethyl]sulfanyl}-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile
• CAS No: 1008229-89-7
• MF: C₂₄H₃₉N₃O₂
• MW: 401.585366487503
• CID: 5445146
• Update Time: 2025-05-30

2-{[2-(4-bromophenyl)-2-oxoethyl]sulfanyl}-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• N-[1-(1-adamantyl)-2-(4-methylpiperazin-1-yl)-2-oxoethyl]cyclohexanecarboxamide
• 2-{[2-(4-bromophenyl)-2-oxoethyl]sulfanyl}-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile

• Inchi： 1S/C24H39N3O2/c1-26-7-9-27(10-8-26)23(29)21(25-22(28)20-5-3-2-4-6-20)24-14-17-11-18(15-24)13-19(12-17)16-24/h17-21H,2-16H2,1H3,(H,25,28)
• InChI Key： BODPZWLRXFVIBB-UHFFFAOYSA-N
• SMILES： C1(C(NC(C23CC4CC(CC(C4)C2)C3)C(N2CCN(C)CC2)=O)=O)CCCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{[2-(4-bromophenyl)-2-oxoethyl]sulfanyl}-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile

2-{[2-(4-bromophenyl)-2-oxoethyl]sulfanyl}-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile: A Comprehensive Overview

The compound 2-{[2-(4-bromophenyl)-2-oxoethyl]sulfanyl}-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile, identified by the CAS number 1008229-89-7, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, specifically featuring a cyclopenta[b]pyridine ring system. The presence of a sulfanyl group (-S-) and a 4-bromophenyl substituent adds complexity to its structure, making it an intriguing subject for both academic and applied research.

The molecular structure of this compound is characterized by a fused bicyclic system, which includes a five-membered ring (cyclopentane) fused to a six-membered aromatic ring (pyridine). The sulfanyl group attached to the cyclopentane ring introduces sulfur into the molecule, enhancing its reactivity and potential for participation in various chemical reactions. The 4-bromophenyl substituent further diversifies the electronic properties of the molecule, making it suitable for applications in drug design and materials science.

Recent studies have highlighted the importance of such heterocyclic compounds in the field of medicinal chemistry. The presence of electron-withdrawing groups like the cyano group (-CN) and electron-donating groups like the sulfanyl group creates a unique electronic environment within the molecule. This balance of electron-withdrawing and donating groups can influence the molecule's ability to interact with biological targets, such as enzymes or receptors, making it a promising candidate for drug development.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The key steps typically involve the construction of the cyclopenta[b]pyridine core followed by functionalization with the sulfanyl and bromophenyl groups. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yields and purity. These advancements have been documented in recent publications, underscoring the compound's significance in synthetic chemistry.

The physical and chemical properties of this compound are equally noteworthy. Its solubility in common organic solvents, such as dichloromethane and acetonitrile, facilitates its use in solution-based reactions. Additionally, its thermal stability makes it suitable for high-temperature applications, such as those encountered in polymer chemistry or catalysis.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent research has focused on its biodegradation under aerobic conditions, revealing that it undergoes microbial transformation into less complex molecules. This information is vital for industries seeking to minimize their environmental footprint while utilizing such compounds.

In conclusion, 2-{[2-(4-bromophenyl)-2-oxoethyl]sulfanyl}-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in both academic research and industrial processes. As ongoing studies continue to unravel its potential, this compound is poised to play an increasingly significant role in advancing scientific knowledge and technological innovation.